N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(phenylsulfonyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)propanamide
• InChI: InChI=1S/C16H20N2O4S/c19-15(8-9-23(21,22)14-4-2-1-3-5-14)17-12-10-16(20)18(11-12)13-6-7-13/h1-5,12-13H,6-11H2,(H,17,19)
• InChI Key: TWDKDBJNQFPUNO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CC(CC2=O)NC(=O)CCS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol

Description

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(phenylsulfonyl)propanamide is a chemical compound that has gained significant attention due to its potential applications in scientific research. This compound is commonly referred to as CPP-115 and is a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. In

Scientific Research Applications

Chemical Synthesis and Optimization

Research on regioselective cyclopropanation of 2-phenylsulfonyl 1,3-dienes demonstrates the synthesis capabilities and structural variations of compounds related to N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(phenylsulfonyl)propanamide. Different reagents have been used to achieve specific cyclopropanation at electron-deficient and electron-rich double bonds, showcasing the compound's versatility in chemical synthesis (Bäckvall, Löfström, Juntunen, & Mattson, 1993).

Anticonvulsant Activity

A series of new hybrid compounds derived from 2-(2,5-dioxopyrrolidin-1-yl)propanamides and butanamides have been synthesized and evaluated for their anticonvulsant activity. These compounds, which share structural similarities with N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(phenylsulfonyl)propanamide, have demonstrated broad spectra of activity across preclinical seizure models, indicating their potential as new anticonvulsant agents (Kamiński et al., 2015).

Molecular Targeting and Drug Development

The development of phenyl (3-phenylpyrrolidin-3-yl)sulfones as selective, orally active RORγt inverse agonists highlights the therapeutic potential of compounds related to N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-3-(phenylsulfonyl)propanamide. These compounds have been optimized for high selectivity and desirable pharmacokinetic properties, indicating their potential in treating conditions related to IL-17 production, such as autoimmune diseases (Duan et al., 2019).

Novel Insecticide Discovery

The discovery of sulfoxaflor, a novel insecticide targeting sap-feeding pests, illustrates the broader potential of sulfonyl-containing compounds. Sulfoxaflor's mechanism of action, distinct from other classes of insecticides, showcases the innovative application of such compounds in agriculture and pest management (Zhu et al., 2011).